![molecular formula C20H17IN2O3S B3447558 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide](/img/structure/B3447558.png)
3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide
Overview
Description
3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide, also known as ISMP-001, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. For example, 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins and are implicated in cancer metastasis and inflammation.
Biochemical and Physiological Effects:
3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been reported to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide for lab experiments is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, its broad range of potential therapeutic applications makes it a versatile compound for research. However, one limitation of 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide. One area of interest is the development of more efficient synthesis methods that could improve its solubility and increase its potency. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, research could also focus on the development of 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide derivatives with improved properties and efficacy.
Scientific Research Applications
3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have reported its ability to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, 3-{[(4-iodophenyl)amino]sulfonyl}-4-methyl-N-phenylbenzamide has been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-[(4-iodophenyl)sulfamoyl]-4-methyl-N-phenylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17IN2O3S/c1-14-7-8-15(20(24)22-17-5-3-2-4-6-17)13-19(14)27(25,26)23-18-11-9-16(21)10-12-18/h2-13,23H,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYPDQCFGRBRGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)S(=O)(=O)NC3=CC=C(C=C3)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17IN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-iodophenyl)sulfamoyl]-4-methyl-N-phenylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.